Cas no 1306831-03-7 ((1-Methyl-2-phenylpyrrolidin-3-yl)methanamine)

• Product Name: (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine
• CAS No: 1306831-03-7
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5207559
• PubChem ID: 54593084
• Update Time: 2025-11-06

(1-Methyl-2-phenylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methyl-2-phenylpyrrolidin-3-yl)methanamine
• (1-methyl-2-phenyl-pyrrolidin-3-yl)methanamine
• SB74284
• 3-Pyrrolidinemethanamine, 1-methyl-2-phenyl-
• (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine

• Inchi： 1S/C12H18N2/c1-14-8-7-11(9-13)12(14)10-5-3-2-4-6-10/h2-6,11-12H,7-9,13H2,1H3
• InChI Key： ARLUXCWBAJJHBT-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN)C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3

Additional information on (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine

Chemical Profile of (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine (CAS No. 1306831-03-7)

(1-Methyl-2-phenylpyrrolidin-3-yl)methanamine, identified by its CAS number 1306831-03-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core with substituents that include a methyl group and a phenyl ring, has garnered attention due to its structural complexity and potential biological activity. The pyrrolidine scaffold is a common motif in bioactive molecules, often found in natural products and drug candidates, making this compound a valuable subject for further investigation.

The structural characteristics of (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine make it a promising candidate for various pharmacological applications. The presence of the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the pyrrolidine ring is known to be a privileged structure in drug design, contributing to interactions with biological targets such as enzymes and receptors. These features suggest that this compound may exhibit properties suitable for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine with potential biological targets. Studies have indicated that this compound may interact with enzymes involved in metabolic pathways relevant to neurological disorders. The phenyl group, in particular, has been shown to modulate binding interactions, suggesting its role in fine-tuning pharmacological activity. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

In vitro studies have begun to explore the pharmacological profile of (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine. Initial experiments have focused on its interaction with enzymes such as cytochrome P450 family members, which are crucial in drug metabolism. Preliminary results suggest that this compound may exhibit inhibitory effects on certain P450 enzymes, potentially leading to applications in managing metabolic disorders or as a lead compound for further derivatization. The pyrrolidine core's ability to engage with these enzymes is attributed to its rigid structure, which can stabilize enzyme-substrate complexes.

The synthesis of (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct this molecule with higher efficiency and selectivity. These developments not only facilitate the production of the compound but also open avenues for generating analogs with tailored properties.

The potential applications of (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for development as an intermediate in specialty chemicals or fine chemicals manufacturing. Additionally, the compound's stability under various conditions suggests its utility in industrial processes where chemical robustness is essential. As research continues, new possibilities may emerge from interdisciplinary collaborations between chemists, biologists, and materials scientists.

The regulatory landscape for compounds like (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine is continually evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving new chemical entities for therapeutic use. Researchers must navigate stringent guidelines to ensure that their studies meet regulatory standards. However, the growing emphasis on innovative drug development provides opportunities for compounds with novel structures like this one to undergo rigorous testing and potential approval.

The future of research on (1-Methyl-2-phenylpyrrolidin-3-yl)methanamine looks promising, with several directions for further exploration. Investigating its pharmacokinetic properties will be crucial to understanding how it behaves within biological systems. Additionally, exploring its potential as a scaffold for drug design could lead to the discovery of new therapeutic agents targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.

In conclusion, (1-Methyl-2-phenylpyrrolidin-3-ylmethanamine